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Compound of Interest

Compound Name: Barium hydride (BaH2)

Cat. No.: B083081

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the safe and effective handling of barium
hydride (BaHz), a highly air- and moisture-sensitive inorganic compound. Adherence to these
protocols is critical to ensure experimental success and personnel safety.

Introduction

Barium hydride (BaH2) is a potent reducing agent with applications in organic synthesis,
materials science, and as a precursor for other barium compounds.[1][2][3] Its extreme
reactivity with atmospheric oxygen and moisture necessitates the use of specialized inert
atmosphere techniques to prevent degradation of the compound and to mitigate safety
hazards.[1][4][5] This document outlines the necessary experimental setups and protocols for
handling BaH-.

Properties of Barium Hydride

A thorough understanding of the properties of BaHz is essential for its safe handling. Key
properties are summarized in the table below.
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Property Value
Appearance White to gray crystalline solid[1][2]
Molar Mass 139.343 g/mol [1][3]
Density 4.16 g/cm3[1][2][6]
Decomposition Temperature 675 °C[1][2][3]

o Highly reactive with water, oxygen, and other
Reactivity )

protic solvents.[1][3][5][6]

- Insoluble in most organic solvents, but reacts

Solubility

with them if they are not rigorously dried.

Experimental Setups: Glovebox and Schlenk Line

The two primary methods for handling air-sensitive compounds like BaH: are the use of a
glovebox or a Schlenk line.[4][7][8] The choice between these depends on the scale of the
experiment and the specific manipulations required.

Glovebox: A glovebox provides a sealed environment with a continuously purified inert
atmosphere (typically argon or nitrogen), maintaining very low levels of oxygen and moisture
(ppm levels).[7][9] This is the preferred method for intricate manipulations such as weighing,
grinding, and transferring small amounts of BaHz.[7][10]

Schlenk Line: A Schlenk line is a vacuum-gas manifold that allows for the manipulation of air-
sensitive materials in glassware under an inert atmosphere.[4][8][10] This technique is well-
suited for conducting reactions, solvent transfers, and filtrations under inert conditions.[10]

Experimental Protocols

The following protocols provide step-by-step instructions for common manipulations of BaH-.

General Preparations

o Glassware: All glassware must be thoroughly dried in an oven (at >120 °C) for several hours
and then cooled under a stream of inert gas or in a desiccator before being introduced into
the glovebox or attached to the Schlenk line.[4]
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Solvents: All solvents must be rigorously dried and deoxygenated prior to use. Common
methods include distillation from appropriate drying agents (e.g., sodium/benzophenone for
ethereal solvents) or passing through a column of activated alumina. Degassing can be
achieved by sparging with an inert gas or by freeze-pump-thaw cycles.[9][11]

Weighing and Transferring Solid BaHz (Glovebox
Protocol)

Preparation: Ensure the glovebox atmosphere is stable with low oxygen and moisture levels.
Bring all necessary items (spatulas, weighing paper or boat, and a pre-dried and tared
container for the BaH3) into the glovebox through the antechamber, purging with at least
three vacuum/inert gas cycles.[10]

Weighing: Carefully open the BaH:z storage container inside the glovebox. Using a clean, dry
spatula, transfer the desired amount of BaH2 onto the weighing paper or boat on a tared
balance.

Transfer: Promptly transfer the weighed BaH-: to its designated container (e.g., a reaction
flask).

Sealing: Securely seal the container with the BaH= and the original BaH2 storage container.

Cleanup: Carefully clean any residual BaHz powder within the glovebox using a dedicated
brush and disposal container.

Setting up a Reaction with BaHz (Schlenk Line Protocol)

Flask Preparation: Attach a dry Schlenk flask containing a magnetic stir bar to the Schlenk
line. Evacuate the flask under vacuum and refill with inert gas. Repeat this cycle three times
to ensure an inert atmosphere.[10]

Solid Addition: If BaH:z is the first reagent, it can be weighed in a glovebox and transferred to
the Schlenk flask, which is then sealed and brought to the Schlenk line.[10] Alternatively, for
a direct addition on the line, a solid addition tube can be used under a positive flow of inert
gas.
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» Solvent Addition: Transfer the required volume of dry, deoxygenated solvent to the Schlenk
flask via a cannula or a gas-tight syringe.[10][11]

» Reagent Addition: Other reagents can be added via syringe through a rubber septum against
a counterflow of inert gas.

e Reaction: The reaction can then be heated, cooled, and stirred under a positive pressure of
inert gas. A bubbler on the Schlenk line indicates the positive pressure.

Safety Precautions

Working with BaHz requires strict adherence to safety protocols to prevent injury and property
damage.

Hazard Precaution

Always handle under an inert atmosphere
High Reactivity with Water and Air (glovebox or Schlenk line).[1][4] Avoid any

contact with moisture.[12]

BaH2 can ignite spontaneously in air. Keep

away from flammable materials and ignition
Flammability sources.[2] Use Class D fire extinguishers for

metal fires; DO NOT use water, carbon dioxide,

or foam.[13]

Barium compounds are toxic. Avoid inhalation of

Toxicity .
dust and skin contact.[13][14]

Wear a flame-retardant lab coat, safety goggles,
Personal Protective Equipment (PPE) and appropriate gloves (check for compatibility).
[12][13][14]

In case of a spill, do not use water. Cover the
Spil spill with a dry, inert powder like sand or sodium
pilis - .
carbonate and collect it in a sealed container for

proper disposal.[12]

Visualization of Experimental Workflow
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The following diagram illustrates a typical workflow for handling BaH: in a research laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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